Mercury198

• CAS No.: 13981-21-0
• Molecular Formula: C12H22O2

Description

Mercury-198 (Hg-198) is a stable isotope of mercury, constituting approximately 10% of natural mercury abundance. Unlike radioactive isotopes (e.g., Hg-203), Hg-198 is non-toxic and primarily used in scientific research, such as neutron capture therapy and precision measurement technologies. Its stability and predictable nuclear properties make it valuable in calibrating spectroscopic instruments and studying isotopic effects in chemical reactions .

Comparison with Similar Compounds

Mercuric Chloride (HgCl₂)

Property	Mercury-198	Mercuric Chloride (HgCl₂)
Chemical Structure	Elemental Hg (atomic form)	Linear molecule (Cl–Hg–Cl)
Toxicity	Non-toxic	Highly toxic (LD₅₀: 1–4 mg/kg in rats)
Applications	Neutron capture, spectroscopy	Disinfectant, catalyst in organic synthesis
Stability	Stable under standard conditions	Sublimes at 302°C; hydrolyzes in water

Key Differences :

• Hg-198 is chemically inert as an elemental isotope, whereas HgCl₂ is reactive and forms covalent bonds with halogens.
• HgCl₂’s acute toxicity limits its industrial use, while Hg-198’s safety profile enables biomedical applications .

Methylmercury (CH₃Hg⁺)

Property	Mercury-198	Methylmercury (CH₃Hg⁺)
Bioavailability	Negligible	High (bioaccumulates in aquatic food chains)
Neurotoxicity	None	Severe (causes Minamata disease)
Environmental Fate	Non-reactive	Persistent in sediments and biota

Key Differences :

• Methylmercury’s organic structure enables biomagnification, whereas Hg-198 remains inert and environmentally benign .

Comparison with Isotopically Similar Mercury Species

Mercury-199 (Hg-199)

Property	Mercury-198	Mercury-199
Natural Abundance	~10%	~16.9%
Nuclear Spin	Spin-0	Spin-½
Applications	Neutron capture	NMR spectroscopy reference standard

Key Insight :

• Hg-199’s nuclear spin enables magnetic resonance studies, while Hg-198’s spin-0 property simplifies neutron interaction studies .

Mercury-200 (Hg-200)

Property	Mercury-198	Mercury-200
Neutron Cross-Section	2.6 barns	60 barns
Use in Research	Calibration of gamma detectors	Neutron activation analysis

Analytical and Regulatory Considerations

Detection Methods

• Hg-198 : Quantified via inductively coupled plasma mass spectrometry (ICP-MS) with isotopic resolution .
• Methylmercury : Requires gas chromatography coupled with cold vapor atomic fluorescence (GC-CVAFS) due to low detection limits .

Regulatory Status

Compound	Regulatory Restrictions	Source
Hg-198	Unrestricted in research	Minamata Convention (Art. 19)
HgCl₂	Banned in consumer products (EU REACH)	Toxics Special Issue
Methylmercury	Global fish consumption advisories	EPA, WHO